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Compound of Interest

Compound Name: GK420

Cat. No.: B15573836

For researchers, scientists, and professionals in drug development, accuracy, reliability, and
efficiency in sample and equipment labeling are paramount. This guide provides a detailed
comparison of the Zebra GK420 series of desktop label printers against its direct successor,
the Zebra ZD421, and a notable competitor, the CAB Technologies MACH series. The data
presented is based on publicly available technical specifications to facilitate an informed
decision for laboratory and professional environments.

Data Presentation: Comparative Technical
Specifications

The following tables summarize the key performance metrics of the Zebra GK420d/t, Zebra
ZD421d/t, and CAB MACH1/MACH2 printers.

Table 1: Performance and Print Quality
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Feature

Zebra GK420
Series

Zebra ZD421 Series

CAB MACH Series

Max. Print Speed

5 inches per second
(ips) at 203 dpi[1]

6 inches per second
(ips) at 203 dpi[1]

Not specified in

search results

Print Resolution

203 dots per inch (dpi)
[2][3]

Standard: 203 dpi;
Optional: 300 dpi[1][2]

200 dpi

Print Width

4.09 inches (104 mm)
[3]

Not specified in

search results

Not specified in

search results

Programming

Languages

EPL, ZPL[4][5]

Not specified in

search results

Not specified in

search results

Table 2: Physical and Connectivity Specifications

Zebra GK420 . .
Feature . Zebra ZD421 Series CAB MACH Series
Series
Connectivity USB v1.1, Serial, RS232C, USB,
USB 2.0, USB Host[2]
(Standard) Parallel[2] Ethernet[6]
. ) 802.11ac Wi-Fi,
Connectivity 10/100 internal USB Host (MACH2
) Bluetooth 4.1,
(Optional) Ethernet[5] only)[6]

Ethernet, Serial[2]

Dimensions (GK420d)

6.75" (W) X 6.0" (H) x
8.25" (D)[3]

Not specified in

search results

Not specified in

search results

Weight (GK420d)

3.0 Ibs (1.4 kg)[3]

Not specified in

search results

~6.0 Ibs (MACHZ1),
~6.5 Ibs (MACH2)[6]

User Interface

Single button and
LED[7]

5 status icons,

intuitive interface[1][7]

Control buttons & LED
(MACH1), LCD
display & navigator
pad (MACH2)[6]

Experimental Protocols (Testing Methodologies)
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The quantitative data presented above is typically validated by manufacturers using
standardized testing protocols. While the specific methodologies for the GK420 series are not
detailed in the provided search results, the following represents industry-standard approaches
for evaluating printer performance.

Protocol 1: Maximum Print Speed Evaluation
o Objective: To determine the maximum sustainable print speed in inches per second (ips).

e Procedure:

o

The printer is loaded with a standard 4x6 inch direct thermal or thermal transfer label roll.

o A print job consisting of 100 labels with a standardized barcode and text pattern is sent to
the printer.

o The total time taken from the start of the first label print to the completion of the last label
print is measured.

o The print speed is calculated by dividing the total length of the printed labels by the time
taken.

o This test is repeated multiple times to ensure consistency and the average value is
reported.

Protocol 2: Print Resolution and Quality Assessment

» Objective: To verify the print resolution (dots per inch) and assess the quality of the printed
output.

e Procedure:

o Atest pattern file containing lines of varying thickness, small font text, and standard 1D
and 2D barcodes is created at the specified resolution (e.g., 203 dpi).

o The test pattern is printed on high-quality Zebra-brand media.
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o The printed output is examined under magnification to ensure that single-dot lines are
distinct and that there is no bleeding between adjacent dots.

o The barcodes are scanned using a certified barcode verifier to ensure they meet ANSI/ISO

quality standards.
Mandatory Visualizations
Diagram 1: Standard Laboratory Labeling Workflow

The following diagram illustrates a typical workflow for label printing in a research or clinical
setting, from data entry to the application of the printed label.
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4. Label is Printed
(Direct Thermal/Thermal Transfer)

Mianual or Automated Application

Application & Verification

5. Label Application
(e.g., Vial, Plate, Slide)

;

6. Barcode Scanning
& Verification

Click to download full resolution via product page

Caption: A diagram illustrating a standard laboratory labeling workflow.

Diagram 2: Logical Comparison of Zebra GK420 vs. ZD421 Features
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This diagram provides a logical comparison of the key features and advancements of the Zebra
ZD421 series over the older GK420 series.

Zebra GK420 Series Zebra Z2D421 Series (Successor)

5 ips Print Speed Faster a 6 ips Print Speed
: More Intuitive "
Single Button Interface g Intuitive 5-Icon Interface
USB 1.1 / Optional Ethernet SIMUSIEEUIN o5 5 () Optional Wi-Fi & BT 4.1
More Flexible .
Factory Upgrades Only g Field-Upgradeable

Click to download full resolution via product page

Caption: A logical comparison of features between the GK420 and ZD421 series.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Performance Analysis of the Zebra GK420
Series Desktop Label Printers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573836#statistical-validation-of-gk420-
experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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